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This technical support guide provides troubleshooting advice and frequently asked questions

for researchers, scientists, and drug development professionals working with Mohr's salt

(Ferrous Ammonium Sulfate) solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my pale green Mohr's salt solution turning yellow?

A freshly prepared Mohr's salt solution should be a pale green color, characteristic of the

aqueous ferrous (Fe²⁺) ion, specifically the hexaaquairon(II) complex, [Fe(H₂O)₆]²⁺.[1][2] If your

solution is turning yellow, it is a primary indicator that the ferrous ions (Fe²⁺) are being oxidized

to ferric ions (Fe³⁺).[1][3] This color change can also be described as yellowish-brown.

The presence of ferric ions, which form yellow or amber-colored solutions due to hydrolysis, is

the source of the discoloration. This oxidation is a common issue, as Fe²⁺ ions are susceptible

to oxidation by atmospheric oxygen.[3][4]

Troubleshooting Guide
If you are observing a yellowing of your Mohr's salt solution, consult the following table to

diagnose the potential cause and implement the appropriate solution.
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Observation Potential Cause Corrective Action
Preventative

Measures

Solution turns yellow

shortly after

preparation.

Oxidation by Air: The

Fe²⁺ ions are being

oxidized to Fe³⁺ by

dissolved oxygen.

This process is

accelerated at a

higher pH.[1][5]

The yellowed solution

may not be suitable

for applications

requiring a precise

concentration of Fe²⁺.

It is recommended to

prepare a fresh

solution.

Add dilute sulfuric acid

to the water before

dissolving the Mohr's

salt.[6][7] The acidic

environment helps to

inhibit oxidation.[5]

Solution becomes

cloudy or forms a

precipitate over time.

Hydrolysis:

Insufficiently acidic

conditions can lead to

the hydrolysis of

ferrous sulfate, which

can also be a

precursor to oxidation.

[1][6]

Discard the solution.

The presence of a

precipitate indicates

significant degradation

of the reagent.

Ensure the addition of

dilute sulfuric acid

during the preparation

of the solution to

prevent hydrolysis.[6]

[8]

The yellow color

appears during

heating.

Accelerated

Oxidation: The rate of

oxidation of Fe²⁺ to

Fe³⁺ increases with

temperature.[1]

Avoid excessive

heating when

dissolving the salt.[1]

[8] If heating is

necessary, do so

gently. If the solution

turns yellow, it should

be discarded and

prepared again.[1]

Use water that is

warm but not boiling

to dissolve the salt,

and ensure the

solution is acidified.

Experimental Protocols
Protocol for Preparation of a Stable Mohr's Salt Solution (e.g., 0.1 M)

This protocol outlines the standard procedure for preparing a Mohr's salt solution that is

resistant to oxidation.
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Materials:

Mohr's salt ((NH₄)₂Fe(SO₄)₂·6H₂O)

Distilled or deionized water

Concentrated Sulfuric Acid (H₂SO₄)

Volumetric flask

Beaker

Glass stirring rod

Procedure:

Acidify the Water: To a beaker containing approximately half the final desired volume of

distilled or deionized water, carefully add a small amount of dilute sulfuric acid. For a 1-liter

solution, 2-3 mL of dilute H₂SO₄ is typically sufficient.[6][7] Safety Note: Always add acid to

water, never the other way around, to avoid a violent exothermic reaction.

Dissolve Mohr's Salt: Weigh the required amount of Mohr's salt (for a 0.1 M solution in 1 L,

use 39.2 g). Add the salt to the acidified water in the beaker.

Stir to Dissolve: Stir the solution gently with a glass rod until all the Mohr's salt crystals have

dissolved. Avoid vigorous stirring that could introduce excess atmospheric oxygen. Gentle

heating can be applied if necessary, but avoid boiling to prevent the conversion of Fe²⁺ to

Fe³⁺.[1]

Transfer to Volumetric Flask: Carefully transfer the dissolved solution into a volumetric flask

of the appropriate final volume.

Bring to Volume: Add distilled or deionized water to the volumetric flask until the bottom of

the meniscus reaches the calibration mark.

Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.
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Storage: Store the prepared solution in a well-stoppered bottle to minimize contact with air.

For applications requiring high accuracy, it is advisable to standardize the solution before

use, as some oxidation may still occur over time.[4]

Visualizing the Degradation Pathway
The following diagram illustrates the chemical processes that lead to the yellowing of a Mohr's

salt solution.
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Degradation Pathway of Mohr's Salt Solution
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Caption: Chemical pathway of Mohr's salt solution degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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